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Compound of Interest

Compound Name: Epoxiconazole-d4

Cat. No.: B15580184 Get Quote

Essential Safety and Handling Guide for
Epoxiconazole-d4
This guide provides crucial safety and logistical information for the handling and disposal of

Epoxiconazole-d4 in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and minimize

environmental impact.

Chemical Identifier:

Name: Epoxiconazole-d4

Synonyms: (±)-cis-Epoxiconazole-d4 (2-chlorophenyl-d4), 1-(((2S,3R)-3-(2-chlorophenyl-

3,4,5,6-d4)-2-(4-fluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole

Intended Use: For research use only. It is often used as an internal standard for the

quantification of cis-epoxiconazole by GC- or LC-MS.[1]

Hazard Identification and Classification
Epoxiconazole-d4 is classified as a hazardous substance. The primary health and

environmental hazards are summarized below.
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Hazard Class GHS Classification Hazard Statement

Health Hazards Carcinogenicity 2
H351: Suspected of causing

cancer.[2][3]

Reproductive toxicity 1B
H360: May damage fertility or

the unborn child.[4]

Environmental Hazards Aquatic Chronic 2
H411: Toxic to aquatic life with

long lasting effects.[2]

Signal Word: Danger[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling

Epoxiconazole-d4 to minimize exposure.

Body Part Required PPE Material/Specification

Hands Chemical-resistant gloves

Impermeable materials such

as PVC, nitrile, or neoprene

rubber.[2]

Body Protective clothing Long-sleeved lab coat.

Eyes/Face Eye and face protection
Safety glasses with side

shields or a face shield.[5]

Respiratory Respiratory protection

Use an approved vapor

respirator if ventilation is

inadequate or when handling

larger quantities.[2][4]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20EPOXICONAZOLE%20500%20FUNGICIDE.pdf
https://www.carlroth.com/medias/SDB-22XC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NDN8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd4T0M4NU1qTTFORFV4TkRFeU5URXdMMU5FUWw4eU1saERYMGxGWDBWT0xuQmtaZ3xlZjRmZDA5YjBkMjliZjVmNzNjNWI4NWI4ZGQ2MzY4MWJmNDhjZjE0ZTM0ZTc2MzY1NjVmNTY2YmE1YjVlNjE0
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-EPOXICONAZOLE-125SC-FUNGICIDE-1-1.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20EPOXICONAZOLE%20500%20FUNGICIDE.pdf
https://www.carlroth.com/medias/SDB-22XC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NDN8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd4T0M4NU1qTTFORFV4TkRFeU5URXdMMU5FUWw4eU1saERYMGxGWDBWT0xuQmtaZ3xlZjRmZDA5YjBkMjliZjVmNzNjNWI4NWI4ZGQ2MzY4MWJmNDhjZjE0ZTM0ZTc2MzY1NjVmNTY2YmE1YjVlNjE0
https://www.benchchem.com/product/b15580184?utm_src=pdf-body
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20EPOXICONAZOLE%20500%20FUNGICIDE.pdf
https://agpro.co.nz/downloads/label-agpro-epoxiconazole-izxob.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20EPOXICONAZOLE%20500%20FUNGICIDE.pdf
https://4farmers.com.au/wp-content/uploads/2018/06/4FARMERS-EPOXICONAZOLE-125SC-FUNGICIDE-1-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2]

Avoid contact with skin and eyes.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area or outdoors.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep the container tightly closed when not in use.[2][5]

Store locked up.[2][4]

Recommended storage temperature is 2–8 °C.[3]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposure is critical.

Spill Response:

Evacuate: Evacuate all non-essential personnel from the affected area.[4]

Ventilate: Ensure adequate ventilation.[4]

Contain: Stop the leak if it is safe to do so. Absorb the spill with inert material such as sand,

earth, or vermiculite.[2][4]

Collect: Collect the spilled material and place it into a suitable, labeled container for disposal.

[2]
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Clean: Clean the spill area thoroughly.

Prevent Environmental Contamination: Prevent spillage from entering drains or water

courses.[4]

First Aid:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

breathing problems develop.[2][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water.

Seek medical attention if symptoms occur.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek medical

attention if symptoms occur.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Give a glass of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[4]

Disposal Plan
Dispose of Epoxiconazole-d4 and its containers in accordance with local, regional, and

national regulations. Avoid release to the environment.[4][5]

Waste Chemical Disposal:

Contact a licensed professional waste disposal service to dispose of this material.

Container Disposal:

Triple rinse the container with an appropriate solvent.[5][6]
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Add the rinsate to the spray tank or a waste container for later disposal.[5]

Puncture and dispose of the container in a sanitary landfill, or by other procedures approved

by state and local authorities.[6][7]
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Caption: Workflow for the safe handling of Epoxiconazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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